Cas no 890011-05-9 (1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-)
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-
-
- Inchi: 1S/C16H28N2O2/c1-5-11-20-15-8-7-14(12-16(15)19-4)13-17-9-6-10-18(2)3/h7-8,12,17H,5-6,9-11,13H2,1-4H3
- InChI Key: DOFQXGKPXVYMKO-UHFFFAOYSA-N
- SMILES: C(N(C)C)CCNCC1=CC=C(OCCC)C(OC)=C1
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-40674-0.05g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 0.05g |
$64.0 | 2023-06-08 | ||
| Enamine | EN300-40674-0.1g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 0.1g |
$73.0 | 2023-06-08 | ||
| Enamine | EN300-40674-0.25g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 0.25g |
$105.0 | 2023-06-08 | ||
| Enamine | EN300-40674-0.5g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 0.5g |
$197.0 | 2023-06-08 | ||
| Enamine | EN300-40674-1.0g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 1g |
$284.0 | 2023-06-08 | ||
| Enamine | EN300-40674-2.5g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 2.5g |
$558.0 | 2023-06-08 | ||
| Enamine | EN300-40674-5.0g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 5g |
$825.0 | 2023-06-08 | ||
| Enamine | EN300-40674-10.0g |
[3-(dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 10g |
$1224.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01093628-1g |
[3-(Dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 95% | 1g |
¥1554.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01093628-5g |
[3-(Dimethylamino)propyl][(3-methoxy-4-propoxyphenyl)methyl]amine |
890011-05-9 | 95% | 5g |
¥4515.0 | 2024-04-17 |
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9): A Comprehensive Overview
1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanediamine with specific substitutions that enhance its chemical and biological properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.
The molecular structure of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- is characterized by a central propanediamine backbone with two distinct functional groups. The N3 position is substituted with a [(3-methoxy-4-propoxyphenyl)methyl] group, while the N1 position is dimethylated. This unique arrangement of functional groups imparts specific chemical properties that make it an interesting candidate for various applications in medicinal chemistry.
The synthesis of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- typically involves a multi-step process. One common approach is to start with 1,3-propanediamine and sequentially introduce the desired substituents through selective reactions. For instance, the [(3-methoxy-4-propoxyphenyl)methyl] group can be introduced via a nucleophilic substitution reaction with an appropriate halide or tosylate derivative. The dimethylation at the N1 position can be achieved using methyl iodide or dimethyl sulfate under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.
In terms of biological activity, 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of specific receptors and enzymes involved in neurological disorders and cancer. For example, studies have indicated that this compound can interact with serotonin receptors (5-HT receptors) and exhibit selective agonist or antagonist properties. This makes it a potential candidate for the development of novel therapeutic agents for conditions such as depression and anxiety disorders.
Furthermore, preliminary investigations into the anticancer properties of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- have revealed its ability to inhibit the proliferation of certain cancer cell lines. Mechanistic studies suggest that this effect may be mediated through the modulation of key signaling pathways involved in cell growth and survival. These findings highlight the potential of this compound as a lead molecule for further drug development efforts.
The safety profile of 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research aims to optimize the pharmacokinetic properties and reduce any potential side effects associated with its use.
In conclusion, 1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl- (CAS No. 890011-05-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, contributing to the broader understanding and utilization of this compound in various medical contexts.
890011-05-9 (1,3-Propanediamine, N3-[(3-methoxy-4-propoxyphenyl)methyl]-N1,N1-dimethyl-) Related Products
- 37515-07-4(Ethanol,2,2'-[[3-[bis[[3,4-bis(hexyloxy)phenyl]methyl]amino]propyl]imino]bis-)
- 1049773-78-5(N-(3-ethoxy-4-propoxybenzyl)-N-propylamine hydrochloride)
- 890011-01-5((3-Methoxy-4-propoxy-benzyl)-propyl-amine)
- 940364-36-3(INDEX NAME NOT YET ASSIGNED)
- 1052417-06-7(3-(3-Ethoxy-4-propoxy-benzylamino)-propan-1-ol; hydrochloride)
- 37515-12-1(1,3-Propanediamine, N,N-bis[[3,4-bis(hexyloxy)phenyl]methyl]-)
- 64000-45-9(1,3-Propanediamine, N,N-bis[[3,4-bis(1-methylethoxy)phenyl]methyl]-)
- 1052416-13-3((3-methoxy-4-propoxyphenyl)methyl(propyl)amine hydrochloride)
- 1049754-73-5(<br>N'-(4-ethoxy-3-methoxybenzyl)-N,N-dimethylpropane-1,3-diamine dihydrochlori de)
- 1049750-88-0(3-(dimethylamino)propyl(3-methoxy-4-propoxyphenyl)methylamine dihydrochloride)